Cas no 1212784-05-8 ((2E)-1-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one
• CAS No: 1212784-05-8
• MF: C₂₂H₂₅N₃O₂
• MW: 363.452805280685
• CID: 6491451
• PubChem ID: 45547214
• Update Time: 2025-07-18

(2E)-1-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one
• 1212784-05-8
• F5729-0787
• (E)-1-(4-((5,6-dimethyl-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one
• (E)-1-[4-[(5,6-dimethylbenzimidazol-1-yl)methyl]piperidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one
• VU0519267-1
• AKOS024517326
• (2E)-1-{4-[(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)methyl]piperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one

• Inchi： 1S/C22H25N3O2/c1-16-12-20-21(13-17(16)2)25(15-23-20)14-18-7-9-24(10-8-18)22(26)6-5-19-4-3-11-27-19/h3-6,11-13,15,18H,7-10,14H2,1-2H3/b6-5+
• InChI Key： ZFDRQLADTJSSKF-AATRIKPKSA-N
• SMILES： O=C(/C=C/C1=CC=CO1)N1CCC(CN2C=NC3C=C(C)C(C)=CC2=3)CC1

Computed Properties

• Exact Mass: 363.19467705g/mol
• Monoisotopic Mass: 363.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.3Ų

Additional information on (2E)-1-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one

Introduction to Compound CAS No. 1212784-05-8: (2E)-1-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one

(2E)-1-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one, with the CAS number 1212784-05-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodiazole ring, a piperidine ring, and a furan moiety, all interconnected in a specific configuration. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzodiazole ring is a well-known pharmacophore that is widely used in the development of anxiolytic, sedative, and anticonvulsant drugs. The presence of the 5,6-dimethyl substituents on the benzodiazole ring in this compound may enhance its lipophilicity and improve its ability to cross the blood-brain barrier. The piperidine ring, on the other hand, is often associated with compounds that exhibit central nervous system (CNS) activity. The combination of these rings with the furan moiety suggests that this compound may have a multifaceted mechanism of action.

Recent studies have explored the potential therapeutic applications of compounds with similar structures. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of benzodiazoles with piperidine and furan moieties exhibit potent anti-inflammatory and analgesic properties. These findings suggest that (2E)-1-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-3-(furan-2-yl)prop-2-en-1-one may have similar biological activities.

In addition to its potential as an anti-inflammatory and analgesic agent, this compound has also been investigated for its neuroprotective properties. A study conducted by researchers at the University of California found that compounds with similar structural features can protect neuronal cells from oxidative stress and neurodegeneration. This is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

The synthesis of (2E)-1-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-3-(furan-2-yl)prop-2-en-one involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the benzodiazole ring through a condensation reaction between an appropriate amine and a carboxylic acid derivative. The subsequent introduction of the piperidine and furan moieties can be achieved through various coupling reactions and functional group transformations.

The pharmacokinetic properties of this compound are also an important area of research. Studies have shown that compounds with similar structures exhibit favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are crucial for their potential use as therapeutic agents in clinical settings.

In preclinical studies, (2E)-1-{4-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)methylpiperidin-1-yl}-3-(furan-2-y l)prop - 2 - en - 1 - one has demonstrated promising results in various animal models of inflammation and pain. For example, it has been shown to reduce inflammation in rodent models of arthritis and to alleviate pain in models of neuropathic pain. These findings provide strong evidence for its potential as a novel therapeutic agent.

The safety profile of this compound is another critical aspect that has been extensively studied. Toxicity studies have indicated that it has low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. This is an important consideration for its potential use in human clinical trials.

In conclusion, (2E)-1-{4-(5,6-dimethyl - 1H - 1 , 3 - benzodiazol - 1 - yl )methyl piperidin - 1 - yl } - 3 - (furan - 2 - yl )prop - 2 - en - 1 - one (CAS No. 1212784 - 05 - 8) is a promising compound with potential applications in the treatment of inflammatory diseases, pain management, and neurodegenerative disorders. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation.